Cas no 52911-10-1 (Phosphine oxide, hexylbis(1-methylpropyl)-)

• Product name: Phosphine oxide, hexylbis(1-methylpropyl)-
• CAS No: 52911-10-1
• MF: C₁₄H₃₁OP
• MW: 246.36914
• CID: 358496
• PubChem ID: 11322573

Phosphine oxide, hexylbis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, hexylbis(1-methylpropyl)-
• 1-di(butan-2-yl)phosphorylhexane
• US11406649, Code DAPA-2-6
• 1-Di(sec-butyl)- phosphinoyl- hexane
• 52911-10-1
• DTXSID10462352
• SCHEMBL722223
• BDBM562749
• disec-butyl-n-hexyl-phosphine oxide

• Inchi： InChI=1S/C14H31OP/c1-6-9-10-11-12-16(15,13(4)7-2)14(5)8-3/h13-14H,6-12H2,1-5H3
• InChI Key： RSFUTVOECBDVJD-UHFFFAOYSA-N
• SMILES： C(P(=O)(C(C)CC)C(C)CC)CCCCC

Computed Properties

• Exact Mass: 246.21143
• Monoisotopic Mass: 246.211252606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 17.07
• LogP: 5.52680